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Compound of Interest

Compound Name: Z-D-Meala-OH

Cat. No.: B554497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility and stability

data for Z-D-Meala-OH (N-alpha-Benzyloxycarbonyl-N-alpha-methyl-D-alanine). Due to the

limited publicly available quantitative data for this specific compound, this document also

outlines detailed, generalized experimental protocols for determining these key

physicochemical properties, based on established methodologies for similar amino acid

derivatives.

Core Concepts: Solubility and Stability
The solubility and stability of a compound are critical parameters in drug development and

research. Solubility dictates the bioavailability and formulation possibilities of a compound,

while stability determines its shelf-life and potential degradation pathways, which can impact

efficacy and safety. For N-methylated amino acid derivatives like Z-D-Meala-OH, these

properties are influenced by factors such as the protecting groups, the degree of N-

methylation, and the surrounding chemical environment.

Solubility Data and Profile
While specific quantitative solubility data for Z-D-Meala-OH is not readily available in the public

domain, qualitative solubility in various organic solvents has been reported.

Table 1: Qualitative Solubility of Z-D-Meala-OH
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Solvent Solubility

Chloroform Soluble

Dichloromethane Soluble

Ethyl Acetate Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Acetone Soluble

N-methylation of amino acids can have a significant impact on their physicochemical

properties, often leading to increased lipophilicity and, in some cases, improved aqueous

solubility. The solubility of amino acid derivatives is also highly dependent on the pH of the

solution.

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the quantitative solubility of an N-

methylated amino acid derivative like Z-D-Meala-OH.

Objective: To determine the equilibrium solubility of Z-D-Meala-OH in various aqueous and

organic solvents.

Materials:

Z-D-Meala-OH

A range of solvents (e.g., water, phosphate-buffered saline (PBS) at various pH values,

ethanol, DMSO)

Vials with screw caps

Shaking incubator or orbital shaker

Centrifuge
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High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Analytical balance

Volumetric flasks and pipettes

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of Z-D-Meala-OH to a known volume of each solvent in a series of

vials. The excess solid should be clearly visible.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a shaking incubator set to a constant temperature (e.g., 25°C or 37°C).

Allow the solutions to equilibrate for a sufficient period (typically 24-48 hours) to ensure

that equilibrium is reached.

Sample Collection and Preparation:

After equilibration, carefully remove the vials and allow the undissolved solid to settle.

Centrifuge the vials at a high speed to pellet the remaining solid.

Carefully withdraw a known volume of the supernatant, ensuring no solid particles are

transferred.

Quantification:

Dilute the supernatant with a suitable solvent to a concentration within the linear range of

the analytical method.
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Analyze the diluted samples using a validated HPLC method to determine the

concentration of Z-D-Meala-OH. A standard calibration curve should be prepared using

known concentrations of the compound.

Data Analysis:

Calculate the solubility of Z-D-Meala-OH in each solvent, expressed in units such as

mg/mL or mmol/L.

Stability Profile and Degradation
Specific stability data and degradation pathways for Z-D-Meala-OH are not extensively

documented. However, general storage recommendations suggest keeping the compound at 2-

8°C. The stability of amino acid derivatives can be affected by temperature, pH, light, and

oxidative conditions.

Experimental Protocol for Stability Assessment
This protocol outlines a general approach to assessing the stability of Z-D-Meala-OH under

various stress conditions.

Objective: To evaluate the stability of Z-D-Meala-OH under different pH and temperature

conditions and to identify potential degradation products.

Materials:

Z-D-Meala-OH

Aqueous buffers of different pH values (e.g., pH 3, 7.4, and 9)

Temperature-controlled chambers or incubators

HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector

Vials and other necessary labware

Procedure:
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Sample Preparation:

Prepare solutions of Z-D-Meala-OH in the different pH buffers at a known concentration.

Incubation:

Aliquot the solutions into separate vials for each time point and condition.

Store the vials at different temperatures (e.g., 4°C, 25°C, and 40°C). Protect samples from

light if photostability is also being assessed.

Time-Point Analysis:

At predetermined time intervals (e.g., 0, 24, 48, 72 hours, and weekly), retrieve a vial from

each condition.

Immediately analyze the samples by HPLC.

Data Analysis:

Monitor the chromatograms for any decrease in the peak area of the parent compound (Z-
D-Meala-OH) and the appearance of new peaks, which would indicate degradation

products.

Calculate the percentage of the parent compound remaining at each time point.

If using an HPLC-MS system, the mass of the degradation products can be determined to

aid in their identification.

Visualizing Experimental Workflows and Pathways
Diagram 1: General Workflow for Physicochemical Characterization
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To cite this document: BenchChem. [Z-D-Meala-OH: A Technical Guide to Solubility and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554497#z-d-meala-oh-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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